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Compound of Interest

Compound Name: ER-000444793

cat. No.: B15576322

Technical Support Center: ER-000444793

This guide provides detailed information on the stability and storage of ER-000444793, a
potent, cyclophilin D-independent inhibitor of the mitochondrial permeability transition pore
(mPTP).[1][2][3] Proper handling and storage are critical for ensuring the compound's efficacy
and obtaining reproducible experimental results.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for ER-0004447937
A: The recommended storage conditions for ER-000444793 depend on whether it is in solid

(powder) form or dissolved in a solvent. Following these guidelines is crucial for maintaining the
compound's stability.

Q2: How should I store the solid (powder) form of ER-000444793?

A: For long-term storage, the solid form of ER-000444793 should be stored at -20°C. For
shorter periods, 4°C is also acceptable.

Q3: What is the best way to store ER-000444793 once it is dissolved in a solvent?

A: Stock solutions of ER-000444793 should be stored at -80°C for long-term storage (up to 2
years) or -20°C for shorter-term storage (up to 1 year).[2] It is highly recommended to aliquot
the stock solution into single-use volumes to prevent degradation from repeated freeze-thaw
cycles.[1]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15576322?utm_src=pdf-interest
https://www.benchchem.com/product/b15576322?utm_src=pdf-body
https://www.benchchem.com/product/b15576322?utm_src=pdf-body
https://www.selleckchem.com/products/er-000444793.html
https://www.medchemexpress.com/ER-000444793.html
https://www.researchgate.net/publication/310836394_Identification_of_ER-000444793_a_Cyclophilin_D-independent_inhibitor_of_mitochondrial_permeability_transition_using_a_high-throughput_screen_in_cryopreserved_mitochondria
https://www.benchchem.com/product/b15576322?utm_src=pdf-body
https://www.benchchem.com/product/b15576322?utm_src=pdf-body
https://www.benchchem.com/product/b15576322?utm_src=pdf-body
https://www.benchchem.com/product/b15576322?utm_src=pdf-body
https://www.benchchem.com/product/b15576322?utm_src=pdf-body
https://www.benchchem.com/product/b15576322?utm_src=pdf-body
https://www.medchemexpress.com/ER-000444793.html
https://www.selleckchem.com/products/er-000444793.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Q4: | accidentally left my ER-000444793 stock solution at room temperature. Is it still usable?

A: The stability of ER-000444793 at room temperature in solvent has not been extensively
characterized. To ensure the integrity of your experiments, it is advisable to use a fresh vial or a
properly stored aliquot. If you must use the solution, consider running a small-scale pilot
experiment to validate its activity.

Q5: Can | repeatedly freeze and thaw my ER-000444793 stock solution?

A: It is strongly advised to avoid repeated freeze-thaw cycles as this can lead to the
degradation of the compound.[1] Preparing single-use aliquots is the best practice to maintain
the stability and efficacy of your stock solution.

Data Presentation: Storage Conditions Summary

Form Storage Temperature Duration
Solid (Powder) -20°C 3 years[1][2]
4°C 2 years[2]

In Solvent -80°C 2 years[2]
-20°C 1 month to 1 year[1][2]

Experimental Protocols

Protocol: Preparation of ER-000444793 Stock Solution
This protocol outlines the steps for preparing a stock solution of ER-000444793.

o Warm the Vial: Allow the vial of solid ER-000444793 to equilibrate to room temperature
before opening to prevent condensation of moisture.

» Solvent Selection: Use fresh, anhydrous dimethyl sulfoxide (DMSO) to prepare the stock
solution.[1]

 Dissolution: Add the appropriate volume of DMSO to the vial to achieve the desired
concentration. For example, to prepare a 10 mM stock solution, dissolve the appropriate
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mass of ER-000444793 in the calculated volume of DMSO. The solubility in DMSO is noted
to be 71 mg/mL.[1]

o Ensure Complete Dissolution: Vortex or sonicate the solution gently to ensure the compound
has fully dissolved.

» Aliquoting: Dispense the stock solution into smaller, single-use polypropylene tubes.

o Storage: Store the aliquots at -80°C for long-term storage.

Mandatory Visualization
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Start: Assess ER-000444793 Stability

Was the compound stored improperly?
(e.g., room temp, multiple freeze-thaws)

e

Powder Solution No
\ 4

Visually inspect powder for discoloration or clumping.

If appears normal, proceed with caution.
Consider a validation experiment.

If compromised, discard and use a new vial.

Use a new, properly stored aliquot.

Perform a validation experiment
(e.g., mitochondrial swelling assay).

'

Is the activity as expected?

No

. . . Discard the questionable stock solution.
Proceed with your main experiment. -
Prepare a fresh solution from powder.

Click to download full resolution via product page

Caption: Troubleshooting workflow for assessing ER-000444793 stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15576322?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/er-000444793.html
https://www.medchemexpress.com/ER-000444793.html
https://www.researchgate.net/publication/310836394_Identification_of_ER-000444793_a_Cyclophilin_D-independent_inhibitor_of_mitochondrial_permeability_transition_using_a_high-throughput_screen_in_cryopreserved_mitochondria
https://www.benchchem.com/product/b15576322#er-000444793-stability-and-storage-conditions
https://www.benchchem.com/product/b15576322#er-000444793-stability-and-storage-conditions
https://www.benchchem.com/product/b15576322#er-000444793-stability-and-storage-conditions
https://www.benchchem.com/product/b15576322#er-000444793-stability-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15576322?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

